N~4~-(4-methylphenyl)-1-phenyl-N~6~-(tetrahydrofuran-2-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(4-methylphenyl)-6-N-(oxolan-2-ylmethyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C23H24N6O/c1-16-9-11-17(12-10-16)26-21-20-15-25-29(18-6-3-2-4-7-18)22(20)28-23(27-21)24-14-19-8-5-13-30-19/h2-4,6-7,9-12,15,19H,5,8,13-14H2,1H3,(H2,24,26,27,28)
• InChI Key: QOWBZMJJDWMBOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NCC4CCCO4)C5=CC=CC=C5
• Molecular Formula: C23H24N6O
• Molecular Weight: 400.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrazolo[3,4-d]pyrimidine ring, a tetrahydrofuran ring, and phenyl groups. These functional groups suggest that the compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolo[3,4-d]pyrimidine ring and the introduction of the phenyl and tetrahydrofuran groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-d]pyrimidine ring system is a fused ring structure that is planar. The tetrahydrofuran ring is a five-membered ring containing an oxygen atom.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents used. The phenyl groups might undergo electrophilic aromatic substitution reactions, while the tetrahydrofuran ring might undergo reactions at the oxygen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar groups, the size and shape of the molecule, and the presence of aromatic systems.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards of this compound. As with all chemicals, it should be handled with care, following appropriate safety protocols.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activities. It could also be interesting to explore the effects of modifying the structure of the compound, for example by changing the substituents on the phenyl groups.